Cas no 898422-78-1 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate
• CAS No: 898422-78-1
• MF: C₂₃H₁₇NO₄S₂
• MW: 435.515383481979
• CID: 5805191
• PubChem ID: 18574021
• Update Time: 2025-06-14

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-phenylbenzoate
• F2566-0085
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate
• AKOS024268592
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate
• 898422-78-1
• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate

• Inchi： 1S/C23H17NO4S2/c1-15-13-29-23(24-15)30-14-19-11-20(25)21(12-27-19)28-22(26)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-13H,14H2,1H3
• InChI Key： VXTYALBLDIIFOJ-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CS2)OC=1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 435.05990037g/mol
• Monoisotopic Mass: 435.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate

Comprehensive Analysis of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate (CAS No. 898422-78-1)

In the realm of organic chemistry and pharmaceutical research, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate (CAS No. 898422-78-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiazole and pyran moieties, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activities, and structure-activity relationships to unlock its full potential.

The molecular structure of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate combines a biphenyl carboxylate group with a thiazole-sulfanylmethyl linkage, offering versatility in chemical modifications. Recent studies highlight its relevance in medicinal chemistry, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The compound's CAS No. 898422-78-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

From a synthetic perspective, the preparation of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate involves multi-step organic reactions, including esterification, thioether formation, and heterocyclic condensation. Optimizing these processes is a focal point for chemists aiming to improve yield and scalability. The compound's solubility and stability profiles further influence its applicability in formulation development, a topic frequently searched in academic and industrial forums.

In the context of current trends, the demand for bioactive heterocycles like 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate aligns with the growing interest in targeted drug delivery and small-molecule therapeutics. Online queries often revolve around its mechanism of action, toxicity data, and patent status, reflecting the compound's translational potential. Additionally, its role in green chemistry initiatives—such as catalyst-free synthesis—resonates with sustainability-focused research.

Analytical techniques like HPLC, NMR, and mass spectrometry are indispensable for characterizing CAS No. 898422-78-1, ensuring reproducibility across studies. The compound's chromatographic purity and spectral data are frequently documented in peer-reviewed journals, addressing common user searches for reference standards and analytical protocols. Collaborative efforts between academia and industry continue to expand the knowledge base around this molecule.

Looking ahead, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate exemplifies the intersection of structural innovation and therapeutic utility. Its exploration underscores the importance of molecular diversity in addressing unmet medical needs. As research progresses, updates on its clinical relevance and industrial applications will likely dominate scientific discourse, making it a compound to watch in the coming years.